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Compound of Interest

Compound Name: D-Val-Leu-Lys-chloromethylketone

Cat. No.: B15545133

Essential Safety and Handling Guide for D-Val-
Leu-Lys-chloromethylketone

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of D-
Val-Leu-Lys-chloromethylketone, a cell-permeable, irreversible serine protease inhibitor.[1]
Adherence to these protocols is essential for ensuring laboratory safety and maintaining the
integrity of your research. While a specific Safety Data Sheet (SDS) for D-Val-Leu-Lys-
chloromethylketone is not readily available, the following guidelines are based on information
for similar peptide chloromethylketones and established laboratory safety standards.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical to minimize exposure. The
following table summarizes the recommended PPE for handling D-Val-Leu-Lys-
chloromethylketone.
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PPE Category Item Specifications and Use
Required for protection against
) dust particles and liquid
Eye and Face Protection Safety Goggles

splashes. Must meet ANSI
Z87.1 standards.

Face Shield

Recommended in addition to
goggles when there is a
significant risk of splashing,
such as during initial

reconstitution.

Body Protection

Laboratory Coat

A standard, buttoned lab coat
is the minimum requirement to
protect clothing and skin from

potential splashes.

Hand Protection

Chemical-Resistant Gloves

Disposable nitrile gloves are
recommended. Inspect gloves
before use and change them
immediately after any contact

with the compound.

Respiratory Protection

Respirator / Dust Mask

Recommended when weighing
or handling the lyophilized
powder to prevent inhalation of

fine particles.

General Attire

Long Pants & Closed-Toe
Shoes

Required minimum attire for
working in any laboratory
where hazardous materials are
handled.

Operational Plan: Handling and Storage

Proper handling and storage procedures are vital for both safety and preserving the

compound's efficacy.

Storage:
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e Lyophilized Powder: Store the vial desiccated at -20°C for long-term stability.[1]

» Stock Solutions: Prepare stock solutions in DMSO or DMF.[1] Aliquot into single-use volumes
and store at -20°C.

Handling Workflow:
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Workflow for Handling D-Val-Leu-Lys-chloromethylketone
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Caption: Step-by-step workflow for the safe handling and preparation of D-Val-Leu-Lys-

chloromethylketone solutions.

Experimental Protocol for Reconstitution:

Equilibrate: Before opening, allow the vial of lyophilized powder to warm to room
temperature in a desiccator to prevent condensation.

Prepare Workspace: Work in a chemical fume hood. Ensure all necessary equipment
(calibrated balance, appropriate solvents, vortexer, and pipettes) is clean and readily
accessible.

Weighing: Carefully weigh the desired amount of the lyophilized powder.

Reconstitution: Add the appropriate volume of DMSO or DMF to the powder to create a stock
solution.[1] Vortex briefly to ensure complete dissolution.

Aliquoting: Immediately aliquot the stock solution into smaller, single-use volumes in tightly
sealed tubes.

Storage: Store the aliquots at -20°C.[1]

Disposal Plan

Proper disposal of D-Val-Leu-Lys-chloromethylketone and contaminated materials is crucial
to prevent environmental contamination and potential health hazards.

Waste Segregation:

» Solid Waste: All disposable materials that have come into contact with the compound, such
as pipette tips, gloves, and empty vials, should be collected in a designated, clearly labeled,
and sealed hazardous waste container.

Liquid Waste: Unused stock solutions and experimental solutions containing D-Val-Leu-Lys-
chloromethylketone should be collected in a separate, sealed, and clearly labeled
hazardous waste container. Do not mix with other chemical waste streams unless
compatibility is confirmed.
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Disposal Procedure:

Collection: Collect all solid and liquid waste in their respective designated hazardous waste
containers.

Labeling: Clearly label the waste containers with the contents, including the name of the
chemical and any solvents used.

Storage: Store the sealed waste containers in a designated and secure hazardous waste
accumulation area.

Disposal: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety (EHS) office or a licensed chemical waste disposal
company. For some chloromethylketones, dissolving the material in a combustible solvent
and burning in a chemical incinerator with an afterburner and scrubber is a recommended
disposal method; consult your EHS for approved procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15545133?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

